Cas no 1421456-76-9 (1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea
• CAS No: 1421456-76-9
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 5901623
• PubChem ID: 71804133
• Update Time: 2025-06-13

1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-ylmethyl)-3-thiophen-2-yl-1-(thiophen-2-ylmethyl)urea
• Urea, N-(3-furanylmethyl)-N'-2-thienyl-N-(2-thienylmethyl)-
• 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea
• 1-(furan-3-ylmethyl)-3-(thiophen-2-yl)-1-(thiophen-2-ylmethyl)urea
• AKOS024556248
• 1421456-76-9
• F6415-1129

• Inchi： 1S/C15H14N2O2S2/c18-15(16-14-4-2-8-21-14)17(9-12-5-6-19-11-12)10-13-3-1-7-20-13/h1-8,11H,9-10H2,(H,16,18)
• InChI Key： ZGPJCCXKTGSPNQ-UHFFFAOYSA-N
• SMILES： N(CC1C=COC=1)(CC1SC=CC=1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• pka: 14.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea

Research Brief on 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea (CAS: 1421456-76-9)

In recent years, the compound 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea (CAS: 1421456-76-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative, characterized by its unique furan and thiophene substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, molecular interactions, and pharmacological properties, aiming to elucidate its mechanism of action and optimize its efficacy.

The synthesis of 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the scalability and reproducibility of this compound, making it more accessible for further research and development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity and purity.

Pharmacological studies have revealed that this urea derivative exhibits potent activity against specific biological targets. Preliminary in vitro and in vivo experiments suggest that it may modulate key signaling pathways involved in inflammation and cancer progression. For instance, recent findings indicate that the compound inhibits the activity of certain kinases, which are critical in cell proliferation and survival. These insights have sparked interest in its potential as a lead compound for developing novel therapeutics.

Furthermore, molecular docking and computational modeling studies have provided valuable information about the binding interactions of 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea with its target proteins. These simulations highlight the importance of the furan and thiophene moieties in stabilizing the ligand-protein complex, offering clues for further structural optimization. Researchers are now exploring derivatives of this compound to enhance its selectivity and reduce potential off-target effects.

Despite these promising findings, challenges remain in translating this research into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and bring it closer to clinical trials.

In conclusion, 1-[(furan-3-yl)methyl]-3-(thiophen-2-yl)-1-[(thiophen-2-yl)methyl]urea represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater detail. This compound exemplifies the innovative approaches being pursued in the quest for new and effective treatments.